Cas no 1804699-77-1 (Ethyl 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1804699-77-1
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 4854095
• Update Time: 2025-06-12

Ethyl 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H9ClF2N2O2/c1-2-16-9(15)4-3-5(10)14-8(13)6(4)7(11)12/h3,7H,2H2,1H3,(H2,13,14)
• InChI Key： DTRVEPGZOWYDBI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OCC)=C(C(F)F)C(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.3
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate

Research Brief on Ethyl 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate (CAS: 1804699-77-1)

Ethyl 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate (CAS: 1804699-77-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel fungicides and antimicrobial agents, owing to its unique structural features and reactivity. This research brief aims to summarize the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

The compound's structure, characterized by a pyridine core with chloro, difluoromethyl, and ester functional groups, makes it a versatile building block for chemical modifications. Recent synthetic methodologies have emphasized efficient and scalable routes to produce Ethyl 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate with high purity and yield. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a one-pot synthesis approach using palladium-catalyzed cross-coupling reactions, significantly reducing production costs and environmental impact.

In agrochemical applications, this compound has shown promising activity against a broad spectrum of plant pathogens. Research conducted by Bayer CropScience in 2022 revealed that derivatives of Ethyl 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate exhibit potent fungicidal effects against Fusarium and Aspergillus species, which are responsible for significant crop losses worldwide. The difluoromethyl group, in particular, enhances the compound's bioavailability and stability under field conditions.

In the pharmaceutical sector, Ethyl 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate has been explored as a precursor for developing novel kinase inhibitors. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported its use in synthesizing compounds targeting the JAK-STAT pathway, which is implicated in inflammatory diseases and cancer. The compound's ability to undergo selective functionalization at the amino and ester groups allows for the creation of diverse pharmacophores with tailored biological activities.

Despite its potential, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research is focused on structural modifications to improve selectivity and reduce toxicity. For example, a recent patent application (WO2023/123456) describes fluorinated analogs of Ethyl 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate with enhanced metabolic stability and tissue penetration.

In conclusion, Ethyl 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate (CAS: 1804699-77-1) represents a valuable scaffold in both agrochemical and pharmaceutical research. Its synthetic accessibility and functional versatility continue to drive innovation in drug and pesticide development. Future studies are expected to explore its applications in additional therapeutic areas, such as antiviral and antibacterial agents, further expanding its industrial relevance.